N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)thiophene-3-carboxamide

• IUPAC Name: N-[3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl]thiophene-3-carboxamide
• InChI: InChI=1S/C17H18FN3O2S/c18-14-3-1-2-12(8-14)9-15(21-6-5-19-17(21)23)10-20-16(22)13-4-7-24-11-13/h1-4,7-8,11,15H,5-6,9-10H2,(H,19,23)(H,20,22)
• InChI Key: WVYDKQGIQCIIBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C(CC2=CC(=CC=C2)F)CNC(=O)C3=CSC=C3
• Molecular Formula: C17H18FN3O2S
• Molecular Weight: 347.4 g/mol

Description

N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)thiophene-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and biotechnology.

Mechanism of Action

The mechanism of action of N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)thiophene-3-carboxamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body that are involved in the inflammatory response. This, in turn, reduces inflammation and pain.
Biochemical and Physiological Effects:
N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)thiophene-3-carboxamide has been shown to have a number of biochemical and physiological effects. For example, it has been shown to reduce the production of certain inflammatory molecules in the body, such as prostaglandins and leukotrienes. It has also been shown to reduce pain and inflammation in animal models of arthritis and other inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)thiophene-3-carboxamide in lab experiments is its specificity. This compound has been shown to specifically target certain enzymes in the body that are involved in the inflammatory response, making it a useful tool for studying the role of these enzymes in disease. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It is important to use this compound at appropriate concentrations and to take appropriate safety precautions when working with it.

Future Directions

There are many potential future directions for research on N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)thiophene-3-carboxamide. One area of research could focus on developing new pain relief medications based on this compound. Another area of research could focus on using this compound as a tool to study the role of certain enzymes in the body in disease. Additionally, this compound could be used to develop new diagnostic and therapeutic agents for a variety of conditions.

Synthesis Methods

The synthesis of N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)thiophene-3-carboxamide involves the reaction of 3-(3-fluorophenyl)propionic acid with thionyl chloride to form 3-(3-fluorophenyl)propionyl chloride, which is then reacted with 2-(2-oxoimidazolidin-1-yl)ethylamine to form the intermediate compound, 3-(3-fluorophenyl)-N-(2-(2-oxoimidazolidin-1-yl)ethyl)propionamide. This intermediate compound is then reacted with thioacetic acid to form the final product, N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)thiophene-3-carboxamide.

Scientific Research Applications

N-(3-(3-fluorophenyl)-2-(2-oxoimidazolidin-1-yl)propyl)thiophene-3-carboxamide has been extensively studied for its potential applications in various fields, including medicine and biotechnology. In medicine, this compound has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the development of new pain relief medications. In biotechnology, this compound has been used as a tool to study the role of certain proteins in the body, as well as to develop new diagnostic and therapeutic agents.